N1-(6-Chloropyridin-2-yl)-N2,N2-dimethylethane-1,2-diamine
Cat. No. B1369474
Key on ui cas rn:
3298-28-0
M. Wt: 199.68 g/mol
InChI Key: KOJAIQGHMRKCQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:9][N:10]([CH2:11][CH2:12][NH2:13])[CH3:14].[Cl:1][c:2]1[n:3][c:4]([Cl:8])[cH:5][cH:6][cH:7]1.[cH:15]1[cH:16][cH:17][n:18][cH:19][cH:20]1>>[c:2]1([NH:13][CH2:12][CH2:11][N:10]([CH3:9])[CH3:14])[n:3][c:4]([Cl:8])[cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)CCN
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1cccc(Cl)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccncc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CN(C)CCNc1cccc(Cl)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
